N-(4-{[(2,4-dimethoxyphenyl)amino]sulfonyl}phenyl)-2-naphthalenesulfonamide

• IUPAC Name: N-[4-[(2,4-dimethoxyphenyl)sulfamoyl]phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C24H22N2O6S2/c1-31-20-10-14-23(24(16-20)32-2)26-33(27,28)21-12-8-19(9-13-21)25-34(29,30)22-11-7-17-5-3-4-6-18(17)15-22/h3-16,25-26H,1-2H3
• InChI Key: XITAMEOWQDICAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3)OC
• Molecular Formula: C24H22N2O6S2
• Molecular Weight: 498.6 g/mol

Description

The compound “N-(4-{[(2,4-dimethoxyphenyl)amino]sulfonyl}phenyl)-2-naphthalenesulfonamide” is a complex organic molecule. It contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings. The molecule also contains a sulfonyl group (-SO2-) and an amine group (-NH2), both of which are attached to phenyl rings. The presence of the dimethoxyphenyl group indicates that there are two methoxy groups (-OCH3) attached to one of the phenyl rings.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the naphthalene ring, the introduction of the sulfonyl and amine groups, and the attachment of the dimethoxyphenyl group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of conjugated systems due to the aromatic rings, which could result in interesting optical and electronic properties. The sulfonyl group might impart some degree of polarity to the molecule, and the amine group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the aromatic rings, the sulfonyl group, and the amine group. The aromatic rings might undergo electrophilic aromatic substitution reactions, while the sulfonyl group could potentially be reduced. The amine group might participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the presence of the polar sulfonyl group and the nonpolar aromatic rings. Its melting and boiling points would depend on the strength of the intermolecular forces in the substance.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future research directions involving this compound could be diverse, depending on its intended applications. For instance, if it shows promising biological activity, it could be further studied as a potential drug. Alternatively, if it has interesting optical or electronic properties, it could be investigated for use in materials science.